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Compound of Interest

Compound Name: 4-Benzoyloxy-2-azetidinone

Cat. No.: B160663 Get Quote

Chemical Structure and Properties
4-Benzoyloxy-2-azetidinone, also known as 4-oxoazetidin-2-yl benzoate, is a heterocyclic

compound featuring a β-lactam ring substituted with a benzoyloxy group at the 4-position.
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Synthesis of 4-Benzoyloxy-2-azetidinone
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General Mechanism of β-Lactam Antibiotics
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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